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Compound of Interest

Compound Name: Triundecanoin-d5

Cat. No.: B15557446

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical,

and metabolic properties of Triundecanoin-d5. This deuterated triglyceride is a valuable tool in

metabolic research, particularly in studies involving medium-chain fatty acid metabolism and

absorption. Its isotopic labeling allows for precise tracing and quantification in complex

biological systems.

Core Physical and Chemical Properties
Triundecanoin-d5 is a stable isotope-labeled version of Triundecanoin, where five hydrogen

atoms on the glycerol backbone have been replaced with deuterium. This substitution results in

a higher molecular weight, which allows it to be distinguished from its endogenous, unlabeled

counterpart by mass spectrometry.
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Property Triundecanoin-d5 Triundecanoin (Unlabeled)

Molecular Formula C₃₆D₅H₆₃O₆[1] C₃₆H₆₈O₆[2][3]

Molecular Weight 601.952 g/mol [1] 596.92 g/mol [2][3]

Accurate Mass 601.533 Da[1] 596.5016 Da[3]

CAS Number Not available for d5 variant 13552-80-2[2][3]

Physical State Solid Solid[2]

Melting Point Not explicitly available 31.2 °C

Boiling Point Not explicitly available 611.6 ± 22.0 °C (Predicted)

Solubility Not explicitly available

Chloroform (Slightly), Ethyl

Acetate (Slightly), Methanol

(Slightly)

Isotopic Purity

Typically >98% (Varies by

supplier; refer to Certificate of

Analysis)

Not Applicable

Storage Temperature -20°C[3] -20°C[3]

Note on Isotopic Purity and Stability: The isotopic purity of Triundecanoin-d5 is a critical

parameter and is typically determined by the manufacturer using techniques like mass

spectrometry. Researchers should always refer to the Certificate of Analysis provided by the

supplier for the specific isotopic enrichment of their lot. Deuterated lipids are generally stable

when stored under the recommended conditions, typically at -20°C in a tightly sealed container,

protected from light and moisture. For long-term storage, it is advisable to aliquot the

compound to avoid repeated freeze-thaw cycles.

Experimental Protocols
The quantification of Triundecanoin-d5 in biological matrices is essential for its use as a tracer

in metabolic studies. Below are detailed methodologies for its analysis.
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Quantification by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
LC-MS/MS is the gold standard for the accurate and sensitive quantification of lipids like

Triundecanoin-d5.

Sample Preparation (Plasma/Serum):

Protein Precipitation: To 100 µL of plasma or serum, add 400 µL of a cold organic solvent

mixture, such as 2:1 (v/v) methanol:dichloromethane, containing an appropriate internal

standard (e.g., Triheptadecanoin).

Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute to ensure thorough

mixing and protein precipitation. Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the

precipitated proteins.

Supernatant Collection: Carefully transfer the supernatant to a new tube.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 30-40°C.

Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g.,

90:10 acetonitrile:water with 10 mM ammonium formate).

LC-MS/MS Analysis:

Chromatographic Separation:

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is

typically used.

Mobile Phase A: 10 mM ammonium formate in water.

Mobile Phase B: 10 mM ammonium formate in acetonitrile/isopropanol (10:90, v/v).

Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a 5-minute

hold at 90% B and a 5-minute re-equilibration at 10% B.

Flow Rate: 0.3 mL/min.
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Column Temperature: 40°C.

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Monitoring Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Triundecanoin-d5: The precursor ion will be the [M+NH₄]⁺ adduct (m/z 619.5). The

product ions will correspond to the neutral loss of deuterated undecanoic acid and

ammonia. Specific transitions should be optimized on the instrument.

Internal Standard (e.g., Triheptadecanoin): Monitor the appropriate precursor and

product ion transitions.

Data Analysis: Quantify Triundecanoin-d5 by comparing the peak area ratio of the

analyte to the internal standard against a calibration curve prepared with known

concentrations of Triundecanoin-d5.

Workflow for LC-MS/MS Quantification
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Caption: Experimental workflow for the quantification of Triundecanoin-d5.

Metabolic Pathways
Triundecanoin, being a medium-chain triglyceride (MCT), follows a distinct metabolic pathway

compared to long-chain triglycerides.[4][5][6][7]
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Digestion and Absorption of Medium-Chain
Triglycerides
MCTs are rapidly hydrolyzed in the stomach and small intestine by gastric and pancreatic

lipases into free medium-chain fatty acids (MCFAs) and glycerol.[4][8] Unlike long-chain fatty

acids, MCFAs are directly absorbed into the portal vein and transported to the liver, largely

bypassing the lymphatic system.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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